Cas no 119973-54-5 (2-Methyl-2-propanyl (1E)-1-propen-1-ylcarbamate)

• Product Name: 2-Methyl-2-propanyl (1E)-1-propen-1-ylcarbamate
• CAS No: 119973-54-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD28956794
• CID: 132343
• PubChem ID: 11423724
• Update Time: 2025-04-19

2-Methyl-2-propanyl (1E)-1-propen-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(1E)-1-propen-1-yl-, 1,1-dimethylethyl ester
• (E)-tert-butyl prop-1-en-1-ylcarbamate
• (E)-1-[(tert-butoxycarbonyl)amino]propene
• Carbamic acid, 1-propenyl-, 1,1-dimethylethyl ester, (E)- (9CI)
• FIZCCQCDGGYKLM-AATRIKPKSA-N
• (E)-t-Butyl prop-1-en-1-ylcarbamate
• CS-0108344
• 119973-54-5
• TERT-BUTYL N-[(1E)-PROP-1-EN-1-YL]CARBAMATE
• Tert-butyl N-[(E)-prop-1-enyl]carbamate
• SCHEMBL8294662
• carbamic acid, 1-propenyl-, 1,1-dimethylethyl ester, (z)-
• A50066
• tert-Butyl (E)-prop-1-en-1-ylcarbamate
• MFCD28956794
• ZB0224
• (E)-tert-Butylprop-1-en-1-ylcarbamate
• 2-Methyl-2-propanyl (1E)-1-propen-1-ylcarbamate

• MDL： MFCD28956794
• Inchi： 1S/C8H15NO2/c1-5-6-9-7(10)11-8(2,3)4/h5-6H,1-4H3,(H,9,10)/b6-5+
• InChI Key： FIZCCQCDGGYKLM-AATRIKPKSA-N
• SMILES： O(C(N/C=C/C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33